Cas no 2034468-31-8 (N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide)

• Product Name: N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide
• CAS No: 2034468-31-8
• MF: C₁₅H₁₄N₄OS
• MW: 298.362861156464
• CID: 6014986
• PubChem ID: 119105587
• Update Time: 2025-11-07

N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide
• N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)thiophene-3-carboxamide
• F6561-6333
• AKOS026704648
• N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]thiophene-3-carboxamide
• N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}thiophene-3-carboxamide
• 2034468-31-8

• Inchi： 1S/C15H14N4OS/c1-19-9-13(8-18-19)14-11(3-2-5-16-14)7-17-15(20)12-4-6-21-10-12/h2-6,8-10H,7H2,1H3,(H,17,20)
• InChI Key： YDTMNJWZXUGVJG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC1=CC=CN=C1C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 298.08883226g/mol
• Monoisotopic Mass: 298.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88Ų

Additional information on N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide

Comprehensive Overview of N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide (CAS No. 2034468-31-8)

The compound N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide (CAS No. 2034468-31-8) is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazole and pyridine core linked to a thiophene carboxamide moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating cancers and inflammatory diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide aligns with this trend, as its molecular framework allows for selective interaction with specific biological targets. This specificity is crucial for minimizing off-target effects, a common challenge in drug development. The compound's heterocyclic architecture also contributes to its metabolic stability, enhancing its suitability for oral administration.

The synthesis of CAS No. 2034468-31-8 involves multi-step organic reactions, including cross-coupling and amide bond formation, which are well-documented in the literature. These methods are optimized to achieve high yields and purity, ensuring reproducibility for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, confirming its structural integrity and pharmacological properties.

From a commercial perspective, N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its growing relevance in high-throughput screening and fragment-based drug design underscores its value in modern drug discovery pipelines. Additionally, the compound's patent status and regulatory compliance are critical considerations for organizations aiming to integrate it into their R&D programs.

Environmental and safety assessments of CAS No. 2034468-31-8 indicate that it poses minimal risks when handled under standard laboratory conditions. Proper storage, typically in a cool, dry environment, is recommended to maintain its stability. As with all research chemicals, adherence to Good Laboratory Practices (GLP) is essential to ensure safe and effective use.

Looking ahead, the potential applications of N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide extend beyond oncology. Emerging studies explore its utility in neurodegenerative diseases and autoimmune disorders, reflecting the versatility of its chemical scaffold. Collaborative efforts between academia and industry are expected to further elucidate its mechanisms of action and therapeutic benefits.

In summary, N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}thiophene-3-carboxamide represents a compelling example of how innovative chemical design can address unmet medical needs. Its combination of structural novelty, biological activity, and synthetic accessibility positions it as a valuable asset in the ongoing quest for next-generation therapeutics.